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Compound of Interest

Compound Name: Anadoline

Cat. No.: B3035025

For Researchers, Scientists, and Drug Development Professionals

Anadoline is a pyrrolizidine alkaloid N-oxide whose chemical structure has been defined, yet
its biological significance remains largely unexplored. Despite its characterization, a thorough
review of scientific literature and chemical databases reveals a notable absence of research
into its bioactivity, mechanism of action, and potential therapeutic applications. This guide
summarizes the known chemical properties of Anadoline and highlights the current void in our
understanding of its pharmacology.

Chemical Structure and Properties

Anadoline is identified in the PubChem database with the Compound ID (CID) 102115628.[1]
Its chemical identity is defined by the following properties:
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Property Value Source

[(7TR,8R)-7-hydroxy-4-oxido-
5,6,7,8-tetrahydro-3H-
rrolizin-4-ium-1-yllmethyl
IUPAC Name Py 2 Y PubChem[1]
(2R,3S)-3-hydroxy-2,4-
dimethyl-5-[(E)-2-methylbut-2-

enoylloxypentanoate

Molecular Formula C20H31NO> PubChem[1]

Molecular Weight 397.5 g/mol PubChem[1]

C/C=C(\C)/C(=0)OCC(C)--
INVALID-LINK--
SMILES C(=0)OCC1=CC[N+]2([C@H]  PubChem[1]
1--INVALID-LINK--O)
[0-]">C@@HO

The structure of Anadoline is characterized by a necine base, which is a pyrrolizidine ring
system, esterified with a complex necic acid. The presence of the N-oxide is a common feature
among pyrrolizidine alkaloids, often affecting their toxicity and metabolic activation.

Biological Activity and Signhaling Pathways: A
Knowledge Gap

Extensive searches for biological data on Anadoline have yielded no specific results. There is
a significant lack of published studies investigating its pharmacological effects, including:

» Quantitative Bioactivity Data: No information is available regarding Anadoline's binding
affinities (Ki), half-maximal inhibitory concentrations (ICso), or half-maximal effective
concentrations (ECso) against any biological target.

e Mechanism of Action: The molecular targets and mechanisms by which Anadoline might
exert biological effects are unknown.

e Signaling Pathways: There is no information on whether Anadoline modulates any
intracellular signaling cascades.
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This absence of data prevents the creation of any diagrams related to signaling pathways or
experimental workflows, as requested.

Experimental Protocols

Consistent with the lack of bioactivity data, there are no published experimental protocols
detailing the isolation of Anadoline from natural sources, its chemical synthesis, or its use in
biological assays. The methods for its initial identification and structural elucidation have not
been found in the currently available scientific literature.

Conclusion

Anadoline represents a molecule at the frontier of natural product chemistry, with its chemical
structure elucidated but its biological role entirely unknown. For researchers in drug discovery
and pharmacology, Anadoline may present an opportunity for novel investigations. Future
research would need to focus on its isolation or synthesis, followed by comprehensive
screening to identify any potential biological activities and subsequent mechanistic studies.
Until such research is conducted and published, Anadoline remains an enigmatic entry in the
vast catalog of natural compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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